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Compound of Interest

Compound Name: 4-Octadecyl-o-cresol

CAS No.: 93777-76-5

Cat. No.: B12641474

Get Quote

Technical Guide: 4-Octadecyl-o-cresol vs. 4-
Octadecylphenol
Structural Dynamics, Synthesis, and Functional
Applications
Executive Summary
The primary distinction between 4-Octadecylphenol (4-ODP) and 4-Octadecyl-o-cresol (4-

ODOC) lies in the ortho-methyl substitution on the phenolic ring of the latter. While both

compounds share a lipophilic C18 (stearyl) tail and a phenolic headgroup, the methyl group at

the ortho position in 4-ODOC introduces specific steric and electronic effects. These effects

significantly alter antioxidant potency, crystal packing (melting point), and solubility profiles,

making 4-ODOC a preferred candidate for specialized applications such as rubber adhesion

promoters and oxidation stabilizers, whereas 4-ODP serves as a general-purpose intermediate

for surfactants and ethoxylates.
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The structural variance, though seemingly minor (a single methyl group), dictates the functional

behavior of the molecule in lipid bilayers and oxidative environments.

Comparative Data Table
Property

4-Octadecylphenol (4-
ODP)

4-Octadecyl-o-cresol (4-
ODOC)

IUPAC Name 4-Octadecylphenol 2-Methyl-4-octadecylphenol

CAS Number 2589-79-9 93777-76-5

Molecular Formula C₂₄H₄₂O C₂₅H₄₄O

Molecular Weight 346.59 g/mol 360.62 g/mol

LogP (Est.) ~10.8 ~10.3 - 11.1

State (RT) Waxy Solid Waxy Solid

pKa (Phenolic) ~10.0
~10.3 (Slightly less acidic due

to +I effect of Methyl)

Key Function
Surfactant Precursor,

Monomer

Antioxidant, Adhesion

Promoter

Structural Visualization
The following diagram contrasts the steric environment of the phenolic hydroxyl group.
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Figure 1: Structural comparison highlighting the steric influence of the ortho-methyl group in 4-

ODOC.

Synthesis & Manufacturing
Both compounds are synthesized via Friedel-Crafts alkylation, but the choice of starting

material (Phenol vs. o-Cresol) dictates the regiochemistry.

Reaction Mechanism
The synthesis typically involves the alkylation of the phenolic substrate with Stearyl Alcohol (1-

Octadecanol) or 1-Octadecene using an acid catalyst (e.g., PTSA, Amberlyst-15, or BF₃).

4-ODP Synthesis: Phenol + Stearyl Alcohol

4-Octadecylphenol + H₂O

Challenge: Phenol has three active sites (2 ortho, 1 para). Statistical mixtures of

ortho/para isomers occur. High temperature favors the thermodynamic para product.

4-ODOC Synthesis: o-Cresol + Stearyl Alcohol

4-Octadecyl-o-cresol + H₂O
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Advantage:[1][2][3] The ortho position is already blocked by a methyl group. The other

ortho position is sterically hindered. This directs the bulky C18 chain almost exclusively to

the para position, resulting in higher regioselectivity without complex purification.

Synthesis Workflow Diagram
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Figure 2: Optimized synthetic pathway for high-purity 4-Octadecyl-o-cresol.
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Functional Performance & Reactivity[5]
Antioxidant Mechanism (The "Cresol Effect")
The defining technical advantage of 4-ODOC over 4-ODP is its enhanced performance as a

primary antioxidant.

H-Atom Abstraction: Phenols act as antioxidants by donating a Hydrogen atom to peroxyl

radicals (

).

Radical Stability: The resulting phenoxy radical is stabilized by resonance.

Steric Role: In 4-ODOC, the ortho-methyl group provides steric bulk that protects the oxygen

center from rapid side reactions (e.g., coupling with other radicals to form dimers), allowing

the radical to persist long enough to trap a second radical chain. This is the "hindered

phenol" principle, similar to BHT, though 4-ODOC is "partially hindered."

Solubility & Compatibility
4-ODP: Highly crystalline; can be difficult to dissolve in non-polar rubber matrices without

heating.

4-ODOC: The symmetry-breaking methyl group disrupts the crystal lattice, often lowering the

melting point and increasing solubility in aliphatic hydrocarbons and rubber compounds.

Experimental Protocols
Protocol A: Laboratory Synthesis of 4-Octadecyl-o-
cresol
Objective: Synthesize 10g of 4-ODOC via acid-catalyzed alkylation.

Setup: Equip a 100mL 3-neck round-bottom flask with a magnetic stirrer, Dean-Stark trap (if

using alcohol), and nitrogen inlet.

Charging: Add o-Cresol (3.24 g, 30 mmol) and 1-Octadecanol (8.11 g, 30 mmol).
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Catalysis: Heat to 80°C to melt. Add p-Toluenesulfonic acid (PTSA, 0.15 g).

Reaction: Increase temperature to 140°C. Stir under nitrogen flow for 5 hours. Monitor water

collection in Dean-Stark trap.

Quenching: Cool to 90°C. Add 20mL toluene and wash with 10% NaHCO₃ solution (2 x

10mL) to remove acid.

Isolation: Dry organic layer over MgSO₄. Rotovap to remove toluene.

Purification: Recrystallize the waxy residue from Ethanol/Hexane (9:1). Cool to 4°C

overnight. Filter white crystals.

Yield: Expected yield ~75-85%.

Protocol B: HPLC Characterization
Objective: Quantify purity and distinguish from non-alkylated cresol.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150mm, 5µm).

Mobile Phase:

A: Acetonitrile

B: Water (0.1% Formic Acid)

Gradient: 80% A to 100% A over 15 mins. Hold 100% A for 10 mins.

Flow Rate: 1.0 mL/min.

Detection: UV at 280 nm (Phenolic absorption).

Retention Time: 4-ODOC will elute significantly later than o-Cresol due to the C18 chain

(approx 12-15 min range depending on dead volume).

Applications in Drug Development & Materials[6]
Rubber Adhesion Promoters
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4-Octadecyl-o-cresol is frequently cited in patent literature (e.g., for tire manufacturing) as a

stabilizer and adhesion promoter. The ortho-methyl group prevents the "poisoning" of metal

catalysts (like Cobalt salts) used in rubber curing, a problem observed with unhindered phenols

like 4-ODP.

Lipid Nanoparticle (LNP) Stabilization
In drug delivery, alkylphenols are investigated as lipid-anchors.

4-ODP: Tends to pack tightly, potentially causing phase separation in fluid lipid bilayers.

4-ODOC: The methyl group creates a "cone" shape geometry (packing parameter > 1),

which can help stabilize the curvature of lipid nanoparticles or liposomes, preventing

aggregation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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